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Compound of Interest

Compound Name: 3-Methyl-1-hexanol

Cat. No.: B083377

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 3-Methyl-1-hexanol. Adherence to these guidelines is essential to ensure a safe
laboratory environment.

l. Understanding the Hazard

3-Methyl-1-hexanol is a combustible liquid that may cause skin and eye irritation.[1] It is
crucial to handle this chemical with appropriate personal protective equipment in a well-
ventilated area to minimize exposure risks.

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Methyl-1-hexanol. There is no single glove
type that protects against all chemicals, so proper selection is crucial.[2]

A. Hand Protection:

Due to the nature of aliphatic alcohols, specific glove materials are recommended for optimal
protection. Nitrile, neoprene, and natural rubber gloves are suitable for handling 3-Methyl-1-
hexanol.[2][3][4] Butyl rubber gloves also offer protection against a wide variety of alcohols.[3]
It is important to note that aromatic and halogenated hydrocarbons can degrade many glove
materials; however, 3-Methyl-1-hexanol is an aliphatic alcohol.[5]
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Glove Material Recommendation Key Considerations

Provides good resistance to
oils, alcohols, and some acids

Nitrile Rubber Excellent and caustics.[4] Also offers
superior puncture and
abrasion resistance.

Offers good resistance to
Neoprene Good alcohols, organic acids, and

caustics.[3]

Provides good flexibility and

resistance to many alcohols

Natural Rubber (Latex) Good ]
and acids.[2] Be aware of
potential latex allergies.
Highly resistant to a wide
Butyl Rubber Excellent range of chemicals, including

many alcohols.[3]

B. Eye and Face Protection:

Chemical splash goggles are required to protect against potential splashes.[6] A face shield
should be worn in conjunction with goggles when handling larger quantities.[6]

C. Skin and Body Protection:

A laboratory coat is required. For procedures with a higher risk of splashing, chemical-resistant
aprons and sleeves are recommended. Protective clothing should be selected based on the
potential for skin contact.

D. Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If
exposure limits are likely to be exceeded, a NIOSH-approved respirator with an organic vapor
cartridge is necessatry.
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lll. Quantitative Data Summary

The following table summarizes key quantitative data for 3-Methyl-1-hexanol.

Property

Value

Molecular Formula

C7H160

Molecular Weight 116.20 g/mol [7][8]
Boiling Point 161.3 °C at 760 mmHg[7]
Flash Point 61.8 °C[7]

Density 0.818 g/cm?3[7]

Vapor Pressure

0.792 mmHg at 25°C[7]

Solubility in Water

Moderately soluble[9]

NFPA Health Rating

2 (Moderate)[10]

NFPA Flammability Rating

2 (Moderate)[10]

NFPA Reactivity Rating

0 (Not reactive)[10]

IV. Experimental Protocols: Handling and Disposal

A. Handling Procedure:

» Preparation:

o Ensure a chemical fume hood is operational.

o Gather all necessary PPE as outlined in Section II.

o Have an emergency spill kit readily accessible.

» Dispensing:

o Ground all containers to prevent static discharge.
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o Slowly pour the required amount of 3-Methyl-1-hexanol, avoiding splashing.

o Keep the container tightly closed when not in use.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water.
o Clean the work area to remove any residual contamination.

B. Disposal Plan:

» Waste Collection:

o Collect all 3-Methyl-1-hexanol waste, including contaminated materials like gloves and
paper towels, in a designated and clearly labeled hazardous waste container.[11]

o Do not mix with other waste streams, especially incompatible chemicals.[12]
o Container Management:
o Keep the waste container securely closed when not in use.[11]

o Store the container in a well-ventilated, designated hazardous waste storage area away
from ignition sources.[12]

» Disposal:
o Arrange for disposal through a licensed professional waste disposal service.[10]

o Never dispose of 3-Methyl-1-hexanol down the drain.[12]

V. Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

» Spill: For minor spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal. For major spills, evacuate the area and contact your
institution's environmental health and safety department.

Visual Workflow for Handling 3-Methyl-1-hexanol
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Caption: Workflow for the safe handling and disposal of 3-Methyl-1-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. spectrumchemical.com [spectrumchemical.com]
e 2. hsa.ie [hsa.ie]
o 3. safety.fsu.edu [safety.fsu.edu]

e 4. Personal Protective Equipment | Safety | Physical Facilities | Miami University
[miamioh.edu]

o 5. safety.nmsu.edu [safety.nmsu.edu]

e 6. hvcc.edu [hvce.edu]

e 7. 3-methyl-1-hexanol | CAS#:13231-81-7 | Chemsrc [chemsrc.com]

e 8. 3-Methylhexan-1-ol | C7H160 | CID 25793 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. solubilityofthings.com [solubilityofthings.com]

e 10. cdnisotopes.com [cdnisotopes.com]

e 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 12. collectandrecycle.com [collectandrecycle.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Methyl-1-
hexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083377#personal-protective-equipment-for-handling-
3-methyl-1-hexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

